Cas no 129084-50-0 (3-(3,5-dimethoxyphenyl)pyrrolidine)

• Product Name: 3-(3,5-dimethoxyphenyl)pyrrolidine
• CAS No: 129084-50-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 4566669
• PubChem ID: 14556325
• Update Time: 2025-06-13

3-(3,5-dimethoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxyphenyl)pyrrolidine

• Inchi： 1S/C12H17NO2/c1-14-11-5-10(6-12(7-11)15-2)9-3-4-13-8-9/h5-7,9,13H,3-4,8H2,1-2H3
• InChI Key： HAJKRJTVGSUQQF-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC(OC)=CC(OC)=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(3,5-dimethoxyphenyl)pyrrolidine

Comprehensive Overview of 3-(3,5-Dimethoxyphenyl)pyrrolidine (CAS No. 129084-50-0)

The compound 3-(3,5-dimethoxyphenyl)pyrrolidine (CAS No. 129084-50-0) is a chemically synthesized pyrrolidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the dimethoxyphenyl moiety and the pyrrolidine ring, make it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, neuroprotection, and enzyme modulation, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for pyrrolidine-based compounds has surged due to their role in designing small-molecule inhibitors and GPCR-targeted drugs. The 3-(3,5-dimethoxyphenyl)pyrrolidine scaffold is often explored for its bioisosteric properties, which allow it to mimic natural ligands while enhancing metabolic stability. This aligns with the growing focus on AI-driven drug design and computational chemistry, where such compounds are screened for binding affinity and ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

From a synthetic chemistry perspective, 129084-50-0 is frequently discussed in the context of cross-coupling reactions and catalysis. Its methoxy groups offer sites for further functionalization, making it a valuable building block for heterocyclic chemistry. Laboratories often employ microwave-assisted synthesis or flow chemistry techniques to optimize its production, reflecting the industry's shift toward green chemistry and sustainable practices.

The compound's relevance extends to neurodegenerative disease research, a hot topic in 2024. Studies suggest that 3-(3,5-dimethoxyphenyl)pyrrolidine derivatives may interact with dopamine receptors or serotonin transporters, sparking interest in Parkinson's disease and depression treatment. These applications resonate with public searches for "novel CNS drugs" and "pyrrolidine pharmacology", highlighting its intersection with unmet medical needs.

Quality control of CAS No. 129084-50-0 involves advanced analytical methods such as HPLC-MS and NMR spectroscopy, ensuring compliance with pharmaceutical-grade standards. Suppliers emphasize batch-to-batch consistency, a critical factor for researchers validating in vitro and in vivo assays. This aligns with the broader demand for reproducible research and open science initiatives.

In summary, 3-(3,5-dimethoxyphenyl)pyrrolidine represents a convergence of medicinal chemistry, drug development, and biotechnology. Its multifaceted applications—from neurotherapeutics to catalysis—position it as a compound of enduring scientific and industrial value. As the field evolves, its role in addressing global health challenges and advancing personalized medicine will likely expand further.